(S)-(+)-Nirvanol

Specification

• CAS No.: 65567-34-2
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: (5S)-5-ethyl-5-phenylimidazolidine-2,4-dione
• Standard InChI: InChI=1S/C11H12N2O2/c1-2-11(8-6-4-3-5-7-8)9(14)12-10(15)13-11/h3-7H,2H2,1H3,(H2,12,13,14,15)/t11-/m0/s1
• Standard InChI Key: UDTWZFJEMMUFLC-NSHDSACASA-N
• Isomeric SMILES: CC[C@@]1(C(=O)NC(=O)N1)C2=CC=CC=C2
• SMILES: CCC1(C(=O)NC(=O)N1)C2=CC=CC=C2
• Canonical SMILES: CCC1(C(=O)NC(=O)N1)C2=CC=CC=C2

Introduction

What is (S)-(+)-Nirvanol?

(S)-(+)-Nirvanol, also known as (S)-(+)-5-Ethyl-5-phenyl-2,4-imidazolidinedione or (S)-(+)-5-Ethyl-5-phenylhydantoin, is a specific enantiomer of Nirvanol. Nirvanol, or ethylphenylhydantoin, is a derivative of hydantoin and has anticonvulsant properties. The 5-ethyl-5-phenyl substitution pattern of Nirvanol is similar to that of phenobarbital.

Identifiers

• Synonyms: (S)-(+)-5-Ethyl-5-phenyl-2,4-imidazolidinedione, (S)-(+)-5-Ethyl-5-phenylhydantoin

• Molecular Formula: $C_{11}H_{12}N_2O_2$
  

• CAS Number: 65567-34-2

• MFCD: MFCD00272652

Chemical Identifiers

• InChI Key: UDTWZFJEMMUFLC-NSHDSACASA-N

• InChI: InChI=1S/C11H12N2O2/c1-2-11(8-6-4-3-5-7-8)9(14)12-10(15)13-11/h3-7H,2H2,1H3,(H2,12,13,14,15)/t11-/m0/s1

• IUPAC Name: (4S)-4-ethyl-4-phenyl-4H-imidazole-2,5-diol

• SMILES: CC[C@]1(N=C(O)N=C1O)C1=CC=CC=C1

Metabolism

The metabolism of nirvanol is stereoselective. The (S)-enantiomer undergoes approximately 14 times more hydroxylation at the 4 position of the phenyl group than the (R)-enantiomer.

Related Compounds

• Nirvanol: Nirvanol, with the CAS number 631-07-2, is also known as 5-ethyl-5-phenylhydantoin and has anticonvulsant properties.

• (5S)-3-Benzyl-5-ethyl-5-phenylimidazolidine-2,4-dione: A derivative of Nirvanol with a benzyl group attached.